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Compound of Interest

Compound Name: Dodecylamine acetate

Cat. No.: B148181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecylamine acetate is a cationic surfactant belonging to the primary amine salt class. It is

formed by the neutralization of the primary amine, dodecylamine, with acetic acid.[1][2] This

compound consists of a long, hydrophobic dodecyl (C12) alkyl chain and a hydrophilic primary

ammonium headgroup, conferring upon it amphipathic properties that drive its self-assembly in

aqueous solutions and its adsorption at interfaces.[2] Its cationic nature at physiological pH

makes it a candidate for applications requiring interaction with negatively charged surfaces,

such as biological membranes and nucleic acids. This guide provides a comprehensive

overview of the core cationic surfactant properties of dodecylamine acetate, including its

physicochemical characteristics, aggregation behavior, and its interaction with biological

systems, with a focus on its relevance to drug development.

Physicochemical Properties
Dodecylamine acetate is typically a white to off-white crystalline or powdery solid.[3] It is

soluble in alcohols and organic solvents, with limited solubility in water.[3]
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Property Value Source

Molecular Formula C₁₄H₃₁NO₂ [3]

Molecular Weight 245.41 g/mol [4]

Appearance
White to off-white crystalline or

powdery solid
[3]

Melting Point 50-70 °C [3]

Solubility

Soluble in alcohols and

organic solvents, limited

solubility in water

[3]

Aggregation Behavior in Aqueous Solution
Like all surfactants, dodecylamine acetate monomers in an aqueous solution will

spontaneously self-assemble into organized structures, primarily micelles, once the

concentration reaches a critical point known as the Critical Micelle Concentration (CMC).[5]

This process is driven by the hydrophobic effect, which seeks to minimize the unfavorable

interactions between the hydrophobic dodecyl chains and water molecules.

Critical Micelle Concentration (CMC)
The CMC is a fundamental parameter for any surfactant, as it marks the onset of micellization

and a significant change in the physicochemical properties of the solution, such as surface

tension, conductivity, and solubilization capacity.[5]

While specific experimental data for the CMC of dodecylamine acetate is not readily available

in the reviewed literature, a value can be estimated based on structurally similar cationic

surfactants with a C12 alkyl chain. For instance, dodecyltrimethylammonium bromide (DTAB)

has a CMC of approximately 16 mM, and dodecylguanidine monoacetate has a CMC of around

9.5 mM.[5][6] It is important to note that the CMC of dodecylamine acetate is expected to be

pH-dependent due to the protonation equilibrium of the primary amine headgroup.

Surface Tension
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The presence of dodecylamine acetate at the air-water interface disrupts the cohesive energy

of water molecules, leading to a reduction in surface tension. As the concentration of the

surfactant increases, the surface becomes saturated with monomers, and the surface tension

decreases until the CMC is reached. Above the CMC, the surface tension remains relatively

constant as additional surfactant molecules preferentially form micelles.[5] A study on

dodecylamine solutions highlighted that the dynamic surface tension can be complex due to

the partial ionization of the amine.[7]

Surfactant (C12 Chain) CMC (mM)
Minimum Surface Tension
(mN/m)

Dodecyltrimethylammonium

Bromide
~16 ~36

Sodium Dodecyl Sulfate ~8.2 ~38

Dodecylamine Acetate

(estimated)
5-15 ~30-40

Note: The values for dodecylamine acetate are estimations based on the behavior of other

C12 surfactants. Actual values may vary depending on experimental conditions such as

temperature, pH, and ionic strength.

Micelle Characteristics
The micelles formed by dodecylamine acetate are expected to be roughly spherical at

concentrations just above the CMC, with the hydrophobic dodecyl tails forming the core and

the hydrophilic ammonium acetate headgroups exposed to the aqueous environment. The size

and charge of these micelles are critical parameters in the context of drug delivery.

Parameter
Typical Range for C12 Cationic
Surfactants

Hydrodynamic Radius 2-5 nm

Aggregation Number 50-100

Zeta Potential +20 to +50 mV
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Note: These are typical values for C12 cationic surfactants and should be experimentally

determined for dodecylamine acetate.

Hydrophilic-Lipophilic Balance (HLB)
The HLB is an empirical scale that reflects the balance between the hydrophilic and lipophilic

portions of a surfactant molecule.[1] It is a useful parameter for predicting the emulsifying

properties of a surfactant. The HLB of dodecylamine acetate can be calculated using Griffin's

method:

HLB = 20 * (Mh / M)

Where:

Mh is the molecular mass of the hydrophilic portion (ammonium acetate headgroup, ~77

g/mol )

M is the total molecular mass of the molecule (~245.41 g/mol )

This gives an estimated HLB value of approximately 6.3. This value suggests that

dodecylamine acetate would be a good water-in-oil (W/O) emulsifier.[1]

Interaction with Biological Systems and Drug
Delivery Applications
The cationic nature of dodecylamine acetate at physiological pH is a key determinant of its

interaction with biological systems. Cell membranes and nucleic acids are typically negatively

charged, leading to electrostatic attraction with cationic surfactants.[8]

Interaction with Cell Membranes
The primary interaction of dodecylamine acetate with cells is with the plasma membrane. This

interaction is thought to occur in a stepwise manner:

Electrostatic Attraction: The positively charged ammonium headgroups of dodecylamine
acetate are attracted to the negatively charged components of the cell membrane, such as

phosphatidylserine.[8]
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Intercalation: The hydrophobic dodecyl tails can then insert into the lipid bilayer, disrupting

the packing of the phospholipid molecules.[9]

Membrane Disruption: At sufficiently high concentrations, this disruption can lead to

increased membrane permeability, and eventually, cell lysis. This is the basis for the

antimicrobial activity of many cationic surfactants.[8]
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Hydrophobic
Intercalation Membrane Disruption
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Interaction of Dodecylamine Acetate with the Cell Membrane.

Applications in Drug and Gene Delivery
The ability of cationic surfactants to interact with and traverse cell membranes makes them

promising candidates for drug and gene delivery systems. Dodecylamine acetate can be used

to formulate nanoparticles that encapsulate therapeutic agents.[10] The positive surface charge

of these nanoparticles, conferred by the dodecylamine acetate, can facilitate their binding to

and uptake by cells.

For gene delivery, cationic surfactants can complex with negatively charged DNA or RNA,

condensing the nucleic acids into nanoparticles that can be more easily delivered into cells.[11]

The surfactant can also aid in the endosomal escape of the genetic material, a critical step for

successful transfection.[11]

Experimental Protocols
Determination of Critical Micelle Concentration (CMC)
This method is suitable for ionic surfactants like dodecylamine acetate.
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Principle: The conductivity of an ionic surfactant solution increases linearly with concentration

below the CMC. Above the CMC, the rate of increase in conductivity with concentration

decreases because the newly formed micelles have a lower mobility than the individual ions.

The CMC is determined as the point of intersection of the two linear portions of the conductivity

versus concentration plot.

Procedure:

Prepare a stock solution of dodecylamine acetate in deionized water.

Prepare a series of dilutions of the stock solution.

Measure the conductivity of each solution using a calibrated conductivity meter at a constant

temperature.

Plot the specific conductivity (κ) versus the concentration (C) of dodecylamine acetate.

The CMC is the concentration at which a distinct break in the slope of the plot is observed.
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Workflow for CMC Determination by Conductivity.

Principle: The surface tension of a surfactant solution decreases as the concentration

increases up to the CMC. Above the CMC, the surface tension remains relatively constant. The

CMC is determined from the inflection point of a plot of surface tension versus the logarithm of

the surfactant concentration.

Procedure:

Prepare a series of dodecylamine acetate solutions of varying concentrations in deionized

water.

Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring or

Wilhelmy plate method) at a constant temperature.
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Plot the surface tension (γ) versus the logarithm of the concentration (log C).

The CMC is the concentration corresponding to the sharp break in the curve.

Particle Size and Zeta Potential Analysis
Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter of

micelles or nanoparticles in a solution. The particles undergo Brownian motion, and the

fluctuations in the intensity of scattered light are related to their size. The Zeta Potential is a

measure of the magnitude of the electrostatic or charge repulsion or attraction between

particles and is determined by measuring the electrophoretic mobility of the particles in an

electric field.

Procedure:

Prepare a solution of dodecylamine acetate at a concentration above its estimated CMC.

Filter the solution to remove any dust or large aggregates.

Place the sample in a cuvette and insert it into the DLS instrument.

The instrument will measure the fluctuations in scattered laser light to determine the particle

size distribution.

For zeta potential measurement, the sample is placed in a specialized cell with electrodes.

An electric field is applied, and the velocity of the particles is measured to calculate the zeta

potential.
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Workflow for Particle Size and Zeta Potential Analysis.

Conclusion
Dodecylamine acetate exhibits the characteristic properties of a cationic surfactant, including

the ability to reduce surface tension and form micelles in aqueous solutions. Its cationic nature

at physiological pH makes it a promising excipient in drug delivery systems, particularly for

interacting with negatively charged biological membranes and nucleic acids. While specific

quantitative data for dodecylamine acetate is sparse in the literature, its properties can be

inferred from those of similar C12 cationic surfactants. Further experimental characterization of

its CMC, micelle size, and zeta potential under various conditions is warranted to fully elucidate

its potential in pharmaceutical and biotechnological applications. The experimental protocols

outlined in this guide provide a framework for such investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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